Cas no 885521-81-3 (Methyl 6-fluoro-3-iodo-1H-indazole-4-carboxylate)

• Product name: Methyl 6-fluoro-3-iodo-1H-indazole-4-carboxylate
• CAS No: 885521-81-3
• MF: C₉H₆FIN₂O₂
• MW: 320.059017658234
• CID: 840478
• PubChem ID: 24728350

Methyl 6-fluoro-3-iodo-1H-indazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-3-iodo-1H-indazole-4-carboxylate
• 6-Fluoro-3-iodo-4-indazolecarboxylic acid methyl ester
• 6-FLUORO-3-IODO-4-INDAZOLECARBOXYLIC ACID METHYL ESTER
• methyl 6-fluoro-3-iodo-2H-indazole-4-carboxylate
• Methyl6-fluoro-3-iodo-1H-indazole-4-carboxylate
• CS-0367321
• AKOS022173076
• DTXSID30646379
• 885521-81-3
• DB-197250

• Inchi： InChI=1S/C9H6FIN2O2/c1-15-9(14)5-2-4(10)3-6-7(5)8(11)13-12-6/h2-3H,1H3,(H,12,13)
• InChI Key： VZRRSKXPFSOCST-UHFFFAOYSA-N
• SMILES： COC(=O)C1=C2C(=CC(=C1)F)NN=C2I

Computed Properties

• Exact Mass: 319.94580g/mol
• Monoisotopic Mass: 319.94580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on Methyl 6-fluoro-3-iodo-1H-indazole-4-carboxylate

Comprehensive Overview of Methyl 6-fluoro-3-iodo-1H-indazole-4-carboxylate (CAS No. 885521-81-3)

Methyl 6-fluoro-3-iodo-1H-indazole-4-carboxylate (CAS No. 885521-81-3) is a fluorinated and iodinated indazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely explored for their potential applications in drug discovery and material science. The presence of both fluoro and iodo substituents enhances its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for fluorinated indazole derivatives has surged due to their unique physicochemical properties and biological activities. Researchers are particularly interested in Methyl 6-fluoro-3-iodo-1H-indazole-4-carboxylate for its potential role in the development of targeted therapies and small-molecule inhibitors. The compound's structural features, including the carboxylate ester group, allow for further functionalization, making it a versatile building block in organic synthesis.

The synthesis of Methyl 6-fluoro-3-iodo-1H-indazole-4-carboxylate typically involves multi-step reactions, starting from commercially available precursors. Key steps include halogenation, esterification, and cyclization, which are carefully optimized to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound and ensure its quality.

One of the most discussed topics in the context of Methyl 6-fluoro-3-iodo-1H-indazole-4-carboxylate is its potential application in cancer research. Fluorinated compounds are known for their ability to modulate biological pathways, and the iodine atom in this molecule provides a handle for further derivatization via cross-coupling reactions. This has led to increased interest in the compound as a precursor for PET imaging probes and therapeutic agents.

Another area of interest is the compound's role in agrochemical innovation. Fluorinated indazoles have shown promise as pesticides and herbicides, owing to their stability and bioactivity. The unique combination of fluorine and iodine in Methyl 6-fluoro-3-iodo-1H-indazole-4-carboxylate could lead to the development of novel agrochemicals with improved efficacy and environmental safety.

From a commercial perspective, Methyl 6-fluoro-3-iodo-1H-indazole-4-carboxylate is available through specialized chemical suppliers, often in small to medium quantities for research purposes. Its price and availability can vary depending on market demand and the complexity of its synthesis. Researchers are advised to verify the compound's specifications, including purity and storage conditions, before use.

In conclusion, Methyl 6-fluoro-3-iodo-1H-indazole-4-carboxylate (CAS No. 885521-81-3) is a highly versatile and valuable compound in modern chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in the development of innovative solutions for global challenges.